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Cat. No.: B1329670
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An In-Depth Technical Guide to o-(1-Phenylethyl)phenol (CAS 4237-44-9)

Introduction

0-(1-Phenylethyl)phenol, registered under CAS number 4237-44-9, is an aromatic organic
compound belonging to the alkylphenol family. It is characterized by a phenol ring substituted at
the ortho position with a 1-phenylethyl group. This compound is recognized for its pleasant
floral odor and its utility as an antimicrobial agent.[1] Its synthesis is primarily achieved through
the acid-catalyzed alkylation of phenol. This guide provides a comprehensive overview of its
physicochemical properties, synthesis, applications, and the scientific principles underlying its
function, tailored for researchers, scientists, and professionals in drug development and
chemical industries.

Chemical Identity and Structure

Proper identification is critical for the safe handling and effective application of any chemical
compound. The fundamental identifiers for o-(1-phenylethyl)phenol are detailed below.

e |[UPAC Name: 2-(1-phenylethyl)phenol[2]

e CAS Number: 4237-44-9[3][4]
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e Molecular Formula: C14H140[5]
» Molecular Weight: 198.26 g/mol [2]

e Synonyms: o-(a-Methylbenzyl)phenol, 2-(a-Methylbenzyl)phenol, 1-(2-Hydroxyphenyl)-1-
phenylethane[3][4]

e InChl Key: WYZIVNCBUWDCOZ-UHFFFAOYSA-N[2]
e Canonical SMILES: CC(C1=CC=CC=C1)C2=CC=CC=C20[2]

Physicochemical Properties

The physicochemical properties of a compound dictate its behavior in various systems and are
fundamental to its application and safety. The data presented below is a compilation from
various sources, including both predicted and experimental values.

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Note: Some of the physicochemical data, particularly density and pKa, are predicted values
and should be used with this understanding. Experimental verification is recommended for
critical applications.

Synthesis of o-(1-Phenylethyl)phenol

The primary route for synthesizing o-(1-phenylethyl)phenol is the Friedel-Crafts alkylation of
phenol with either styrene or 1-phenylethanol, catalyzed by an acid.[5] This electrophilic
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aromatic substitution reaction typically yields a mixture of ortho, meta, and para isomers, with
the ortho isomer being a significant product under certain conditions.

General Experimental Protocol: Friedel-Crafts Alkylation
of Phenol with Styrene

This protocol outlines a general procedure for the synthesis. Optimization of reaction conditions
(e.g., temperature, catalyst, and reactant ratios) is often necessary to maximize the yield of the
desired ortho isomer.

Materials:

Phenol

e Styrene

e Acid Catalyst (e.g., anhydrous AICIz, H2SOa4, or a solid acid catalyst)
e Solvent (e.g., cyclohexane or solvent-free)

¢ Sodium hydroxide solution (for work-up)

e Hydrochloric acid (for work-up)

» Organic solvent for extraction (e.g., diethyl ether)

e Anhydrous sodium sulfate or magnesium sulfate (for drying)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping
funnel, dissolve phenol in the chosen solvent (if any).

» Slowly add the acid catalyst to the phenol solution while stirring.

o Add styrene dropwise from the dropping funnel to the reaction mixture. The reaction is often
exothermic, and the temperature should be controlled, typically within a range of 115-120 °C.

[7]
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After the addition is complete, continue to stir the mixture at the reaction temperature for a
specified time (e.g., 10 minutes in a microwave reactor or several hours under conventional
heating) to ensure the reaction goes to completion.[7]

Cool the reaction mixture to room temperature.
Quench the reaction by slowly adding water or a dilute acid solution.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
like diethyl ether.

Wash the organic layer sequentially with a dilute sodium hydroxide solution to remove
unreacted phenol, then with water, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

The resulting crude product, a mixture of isomers, can be purified by fractional distillation
under reduced pressure or by column chromatography to isolate the o-(1-
phenylethyl)phenol.

Synthesis Workflow Diagram
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
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Caption: A schematic of the synthesis of o-(1-phenylethyl)phenol.

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and confirmation of the identity of
0-(1-phenylethyl)phenol.

e 1H NMR and 3C NMR: Data available through PubChem, provided by SpectraBase.[2]

e Infrared (IR) Spectroscopy: The NIST WebBook provides the gas-phase IR spectrum of 2-(1-
phenylethyl)-phenol.[3] A typical IR spectrum of a phenol would show a characteristic broad
O-H stretching band around 3300-3500 cm~1, C-O stretching around 1200 cm~1%, and
aromatic C-H and C=C stretching bands.[8]

e Mass Spectrometry: The NIST WebBook also contains the electron ionization mass
spectrum for this compound, which is crucial for determining its molecular weight and
fragmentation pattern.[4] The mass spectrum shows a top peak at m/z 183 and a molecular
ion peak at m/z 198.[2]

Applications and Mechanism of Action

0-(1-Phenylethyl)phenol has found applications in several industries due to its unique
combination of properties.

e Fragrance and Flavor Industry: Its distinct floral scent makes it a valuable ingredient in
perfumes, cosmetics, and as a flavoring agent in certain food products.[5]

¢ Industrial Antimicrobial Agent: It is utilized to prevent the growth of microorganisms in various
industrial applications, thereby extending the shelf-life and ensuring the safety of products.[5]

Antimicrobial Mechanism of Action

While specific studies on the antimicrobial mechanism of o-(1-phenylethyl)phenol are limited,
its action can be understood by examining the well-documented mechanisms of phenolic
compounds in general. Phenols exert their antimicrobial effects through several pathways:

» Disruption of Cell Membranes: The lipophilic nature of the phenylethyl group allows the
molecule to partition into the lipid bilayer of bacterial cell membranes. This disrupts the
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membrane's structure and function, leading to increased permeability and leakage of
essential intracellular components like ions (e.g., K*) and ATP.[9][10]

e Enzyme Inhibition: The hydroxyl group of the phenol can interact with and denature essential
bacterial enzymes, particularly those involved in energy metabolism and protein synthesis.
This interference with vital metabolic processes inhibits bacterial growth.[9]

« Protein Denaturation: At higher concentrations, phenolic compounds can cause coagulation
and denaturation of proteins within the bacterial cell, leading to cell death.[11]

The overall effect is a combination of these mechanisms, making phenolic compounds effective
against a broad spectrum of bacteria (both Gram-positive and Gram-negative) and fungi.[11]
[12]

Safety and Handling

As with any chemical, proper safety precautions should be observed when handling o-(1-
phenylethyl)phenol. It is intended for laboratory and industrial use and should not be used for
in-home applications. Standard safety practices include:

» Working in a well-ventilated area or under a fume hood.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

» Storing the compound in a tightly sealed container in a dry, room-temperature environment.

[5]

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

0-(1-Phenylethyl)phenol (CAS 4237-44-9) is a versatile aromatic compound with established
applications in the fragrance and industrial sectors. Its synthesis via Friedel-Crafts alkylation is
a classic example of electrophilic aromatic substitution. The physicochemical properties of this
compound, particularly its aroma and antimicrobial activity, are directly linked to its chemical
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structure. The antimicrobial action, characteristic of phenolic compounds, involves the
disruption of microbial cell integrity and metabolic functions. This guide provides a foundational
understanding of o-(1-phenylethyl)phenol for researchers and professionals, emphasizing the
interplay between its chemical properties and practical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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